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Compound of Interest

Compound Name: Sorbyl acetate

Cat. No.: B072696

An In-depth Technical Guide to the Safety of Sorbyl Acetate (CAS 1516-17-2)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
procedures, and experimental protocols associated with Sorbyl acetate (CAS 1516-17-2). The
information is compiled from various safety data sheets and scientific resources to ensure a
thorough understanding for professionals in research and drug development.

Chemical and Physical Properties

Sorbyl acetate, also known as (2E,4E)-2,4-Hexadienyl acetate, is an organic compound with
the molecular formula C8H1202.[1][2][3] It is recognized for its powerful, sweet, and fruity
aroma, often compared to pineapple, and is used as a flavoring and fragrance agent.[2][3][4][5]
It appears as a colorless to pale yellow liquid.[2][4][5]

Table 1: Physicochemical Properties of Sorbyl Acetate
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Property Value Source(s)
CAS Number 1516-17-2 [1][21[4]
Molecular Formula C8H1202 [11[2][3]
Molecular Weight 140.18 g/mol [1112][3]
Density 0.908 - 0.932 g/cm3 @ 25°C [1112114]
Boiling Point 186.5 - 193 °C at 760 mmHg [1]

100 °C at 20 mmHg

[3]

Flash Point

71.11 °C - 83 °C (Closed Cup)

[1]1416]

Refractive Index

1.454 - 1.478 @ 20°C

[1]141(5]

Solubility

Practically insoluble in water;

Soluble in ethanol.

[2](3]

Vapor Pressure

0.7+0.4 mmHg at 25°C

[1]

logP

191

[1]

Toxicological Data

Toxicological assessment is critical for safe handling in a laboratory setting. Sorbyl acetate is

classified as causing serious eye damage.[3]

Table 2: Acute Toxicity Data for Sorbyl Acetate

Test Type Species Route Dose Effect Source(s)
LD50 Rat Oral 4125 mg/kg - [7]
LD50 Rat Oral 4360 pL/kg - [8]
LD50 Rabbit Dermal (Skin) 2384 mg/kg - [7]
LD50 Rabbit Dermal (Skin) 2520 uL/kg - [8]
Standard ] ] N o
) Rabbit Dermal (Skin)  Not specified Skin Irritation [1]
Draize test
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Key Toxicological Hazards:

o Eye Irritation: Severely irritating to eyes, with a risk of serious and permanent damage.[4][6]

[71[8]
o Skin Irritation: Mildly irritating to the skin.[6][7]

e Skin Sensitization: A similar substance has been shown to cause skin sensitization in animal
tests, suggesting a potential for allergic reactions upon repeated contact.[6][7]

o Carcinogenicity: Not classified as a probable, possible, or confirmed human carcinogen by
IARC.[1]

Hazard Identification and Safety Precautions

According to the Globally Harmonized System (GHS), Sorbyl acetate is classified with the
following hazard statement:

o H318: Causes serious eye damage.[3]
This corresponds to the risk phrase R41: Risk of serious damage to eyes.[4][8]
Personal Protective Equipment (PPE) and Engineering

Controls

A clear workflow for handling hazardous chemicals is essential.
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Wear PPE:
- Tightly fitting safety goggles
- Face shield (8-inch minimum)
- Chemical-resistant gloves (e.g., Nitrile)
- Lab coat
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After Use

Storage &Y Disposal

Store in a Cool, Dry, Well-Ventilated Place

l

Keep Container Tightly Closed and Upright

Dispose of as Hazardous Waste via
Professional Disposal Service
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Click to download full resolution via product page

Caption: General workflow for safely handling Sorbyl acetate.
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Recommended PPE:

o Eye/Face Protection: Tightly fitting safety goggles and a face shield (8-inch minimum) are
mandatory.[1]

» Skin Protection: Wear chemical-resistant gloves and a lab coat. Contaminated gloves should
be disposed of properly after use.[1]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH (US) or CEN (EU)
approved respirator.[1]

Handling and Storage:
e Avoid inhaling vapor or mist.[1]

o Keep away from heat, sparks, and open flames. Measures should be taken to prevent the
buildup of electrostatic charge.[1]

o Store in a cool, dry, and well-ventilated area. Containers must be kept tightly closed and
upright to prevent leakage.[1][6]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.
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Caption: First aid procedures for Sorbyl acetate exposure.

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact

lenses if possible. Seek immediate medical attention.[1][7]

o Skin Contact: Wash the affected area with soap and plenty of water. If skin irritation persists,

consult a physician.[1][7]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration

and consult a physician.[1]

o Accidental Release: Evacuate the area and ensure adequate ventilation. Remove all sources

of ignition. Contain the spillage using an electrically protected vacuum cleaner or by wet-

brushing and place it in a suitable, closed container for disposal. Do not let the product enter

drains.[1]
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Experimental Protocols Cited
Toxicology Testing

The toxicological data presented in this guide are derived from standard experimental

protocols.

e LD50 Studies: The oral LD50 in rats and dermal LD50 in rabbits were determined according
to a study published in Toxicology and Applied Pharmacology in 1974.[7][8]

o Draize Test: Skin irritation was observed in rabbits using the Standard Draize test, as
referenced in "Prehled Prumyslove Toxikologie; Organicke Latky" (1986).[1] This test
involves applying the substance to the shaved skin of rabbits and observing for signs of

irritation over a period.

Synthesis Methods

Understanding the synthesis of Sorbyl acetate can provide insight into potential impurities and
handling considerations.

Method 2: From Aldehydes

Reduction
Acetaldehyde + Aldol Condensation e.g., NaBH4 Acetylation
Crotonaldehyde Sorbyl Aldehyde Sorbyl Alcohol -

Method 1: Acetylation

Acetic Anhydride
(or Acetic Acid)

Acid Catalyst
60-80°C, 4-6h

Acid Catalyst

60-80°C, 4-6h
Sorbyl Alcohol

Click to download full resolution via product page

Caption: Common synthesis pathways for Sorbyl acetate.
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» Acetylation of Sorbyl Alcohol: This is a direct method involving the reaction of sorbyl alcohol
with an acetylating agent like acetic anhydride. One specific protocol uses catalytic sodium
acetate at 60-80°C for 4—6 hours, achieving over 90% conversion.[2][9]

o Reductive Acylation from Sorbyl Aldehyde: This two-step process begins with the formation
of sorbyl aldehyde via an aldol condensation. The aldehyde is then reduced to sorbyl alcohol
(e.g., using sodium borohydride in ethanol), followed by acetylation to yield the final product.

[2][°]

This guide is intended for informational purposes for trained professionals. Always refer to the
most current and complete Safety Data Sheet (SDS) provided by your supplier before handling
this chemical and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072696#sorbyl-acetate-cas-number-1516-17-2-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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